Cas no 851948-28-2 (ethyl 5-(4-chlorobenzamido)-3-(4-methylphenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate)

• Product Name: ethyl 5-(4-chlorobenzamido)-3-(4-methylphenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate
• CAS No: 851948-28-2
• MF: C₂₃H₁₈ClN₃O₄S
• MW: 467.924723148346
• CID: 6001346
• PubChem ID: 3419908
• Update Time: 2025-05-30

ethyl 5-(4-chlorobenzamido)-3-(4-methylphenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(4-chlorobenzamido)-3-(4-methylphenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate
• ethyl 5-(4-chlorobenzamido)-4-oxo-3-(p-tolyl)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate
• Thieno[3,4-d]pyridazine-1-carboxylic acid, 5-[(4-chlorobenzoyl)amino]-3,4-dihydro-3-(4-methylphenyl)-4-oxo-, ethyl ester
• AB00670265-01
• F0641-0182
• ethyl 5-[(4-chlorobenzoyl)amino]-3-(4-methylphenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate
• 851948-28-2
• AKOS024590101
• ethyl 5-(4-chlorobenzamido)-3-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate

• Inchi： 1S/C23H18ClN3O4S/c1-3-31-23(30)19-17-12-32-21(25-20(28)14-6-8-15(24)9-7-14)18(17)22(29)27(26-19)16-10-4-13(2)5-11-16/h4-12H,3H2,1-2H3,(H,25,28)
• InChI Key： RBWMMVJSMFKMTB-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)=NN(C2=CC=C(C)C=C2)C(=O)C2=C(NC(=O)C3=CC=C(Cl)C=C3)SC=C12

Computed Properties

• Exact Mass: 467.0706549g/mol
• Monoisotopic Mass: 467.0706549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 762
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• pka: 11.34±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on ethyl 5-(4-chlorobenzamido)-3-(4-methylphenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate

Ethyl 5-(4-chlorobenzamido)-3-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate: A Comprehensive Overview

Ethyl 5-(4-chlorobenzamido)-3-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate, with CAS No. 851948-28-2, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a thienopyridazine core with substituents that confer specific functional properties. The molecule's design allows for potential applications in drug development, electronic materials, and advanced chemical synthesis.

The structure of ethyl 5-(4-chlorobenzamido) derivative is notable for its aromaticity and conjugation patterns. The thieno[3,4-d]pyridazine framework provides a rigid and planar geometry, which is advantageous for electronic applications. Recent studies have explored the use of such compounds in organic light-emitting diodes (OLEDs) due to their ability to facilitate efficient charge transport and emission properties. Additionally, the presence of the benzamido group introduces hydrogen bonding capabilities, enhancing solubility and stability in various solvents.

One of the most intriguing aspects of this compound is its versatility in synthetic chemistry. Researchers have demonstrated that ethyl 5-(4-chlorobenzamido)-3-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate can serve as a versatile building block for constructing larger molecular frameworks. For instance, the carboxylic acid ester group can be readily modified through hydrolysis or substitution reactions to yield derivatives with tailored functionalities. This adaptability makes it a valuable tool in the design of bioactive molecules and advanced materials.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties of this compound. Density functional theory (DFT) calculations have revealed that the thienopyridazine core exhibits significant π-conjugation, which contributes to its high electron mobility. This characteristic is particularly appealing for applications in flexible electronics and optoelectronic devices. Furthermore, the substitution pattern on the aromatic rings influences the compound's absorption spectrum, making it a candidate for use in sensors and imaging technologies.

In terms of biological activity, preliminary studies suggest that ethyl 5-(4-chlorobenzamido) derivatives may exhibit moderate inhibitory effects on certain enzymes involved in metabolic pathways. These findings underscore the potential for further exploration in drug discovery programs targeting metabolic disorders or inflammatory conditions. However, additional research is required to fully understand the compound's pharmacokinetics and toxicity profile.

The synthesis of this compound typically involves a multi-step process that combines nucleophilic aromatic substitution with coupling reactions. The use of transition metal catalysts has been shown to enhance reaction efficiency and selectivity. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce the benzamido group onto the thienopyridazine core. This approach not only simplifies the synthesis but also enables access to a wide range of structural analogs for further study.

From an environmental perspective, understanding the degradation pathways of CAS No. 851948-28-2 is crucial for assessing its ecological impact. Recent investigations have focused on photodegradation mechanisms under UV light exposure, revealing that the compound undergoes fragmentation reactions that reduce its persistence in aquatic environments. These findings are essential for developing sustainable manufacturing practices and waste management strategies.

In conclusion, ethyl 5-(4-chlorobenzamido)-3-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate represents a promising molecule with diverse applications across multiple disciplines. Its unique structure, coupled with recent advances in synthetic and computational techniques, positions it as a key player in advancing modern chemical research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to both academic and industrial fields.